Cas no 5351-04-2 (3-(diethylamino)propanenitrile)
5351-04-2 structure
Product Name:3-(diethylamino)propanenitrile
3-(diethylamino)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(diethylamino)-
- 3-(DIETHYLAMINO)-PROPANENITRILE
- 3-Diethylaminopropionitrile
- 3-Diethylaminopropiononitrile
- 3-(diethylamino)propanenitrile
- NSC 95
- W-110029
- SCHEMBL64558
- 3-(diethylamino)-propionitrile
- AI3-13185
- 3-(Diethylamino)propionitrile
- N-(2-Cyanoethyl)diethylamine
- EINECS 226-323-9
- Z53116564
- MFCD00013820
- NSC-56550
- AKOS000119757
- UNII-AZT87H1OVI
- EC 226-323-9
- Propanenitrile, 3-(diethylamino)-
- NSC56550
- NSC 56550
- DTXSID1063807
- NS00002164
- InChI=1/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H
- 5351-04-2
- NSC95
- CS-0235841
- F83152
- NSC-95
- Propionitrile, 3-(diethylamino)-
- N,N-DIETHYLAMINOPROPIONITRILE
- 3-(diethylamino)propionitrile, AldrichCPR
- FT-0613753
- LS-12506
- IPKHAN 110
- EN300-16260
- AZT87H1OVI
- ethane, 1-cyano-2-diethylamino-
- ALBB-033165
-
- Inchi： 1S/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H3
- InChI Key： LFFKXGFSDGRFQA-UHFFFAOYSA-N
- SMILES： N(CC)(CC)CCC#N
Computed Properties
- Exact Mass: 126.11600
- Monoisotopic Mass: 126.115698
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 27
Experimental Properties
- Color/Form: Not determined
- Density: 0.86
- Melting Point: -64 °C
- Boiling Point: 197 °C
- Flash Point: 79 °C
- Refractive Index: 1.4345-1.4365
- PSA: 27.03000
- LogP: 1.24188
- Solubility: Not determined
3-(diethylamino)propanenitrile Security Information
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S24/25
3-(diethylamino)propanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(diethylamino)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-16260-0.05g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 0.05g |
$37.0 | 2023-05-26 | |
| Enamine | EN300-16260-0.1g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 0.1g |
$55.0 | 2023-05-26 | |
| Enamine | EN300-16260-0.25g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 0.25g |
$79.0 | 2023-05-26 | |
| Enamine | EN300-16260-0.5g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 0.5g |
$124.0 | 2023-05-26 | |
| Enamine | EN300-16260-1.0g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 1g |
$159.0 | 2023-05-26 | |
| Enamine | EN300-16260-2.5g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 2.5g |
$314.0 | 2023-05-26 | |
| Enamine | EN300-16260-5.0g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 5g |
$465.0 | 2023-05-26 | |
| Enamine | EN300-16260-10.0g |
3-(diethylamino)propanenitrile |
5351-04-2 | 95% | 10g |
$688.0 | 2023-05-26 | |
| Aaron | AR003IWL-250mg |
3-(Diethylamino)propionitrile |
5351-04-2 | 95% | 250mg |
$98.00 | 2025-01-22 | |
| Aaron | AR003IWL-50mg |
3-(Diethylamino)propionitrile |
5351-04-2 | 95% | 50mg |
$61.00 | 2025-01-22 |
3-(diethylamino)propanenitrile Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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